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Compound of Interest

Compound Name: Biotin-DADOO TFA

Cat. No.: B3340040

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Biotin-DADOO
TFA, an amine-reactive biotinylating reagent, in bioconjugation techniques. These protocols are
intended to guide researchers in the successful labeling of proteins, antibodies, and other
biomolecules for applications in diagnostics, drug development, and life sciences research.

Introduction to Biotin-DADOO TFA

Biotin-DADOO TFA is a biotinylating reagent used to covalently attach a biotin moiety to
molecules containing primary amines.[1][2][3][4] The "DADOQO" (diaminodioxaoctane)
component is a long, hydrophilic spacer arm that separates the biotin from the target molecule.
This spacer arm helps to minimize steric hindrance and improve the accessibility of the biotin
for binding to avidin or streptavidin.[4] The trifluoroacetate (TFA) salt form enhances the
solubility and stability of the compound.

The primary application of Biotin-DADOO TFA lies in its ability to label biomolecules for
subsequent detection or purification based on the high-affinity interaction between biotin and
streptavidin (K_d_ = 10~1* M).[5][6] This robust interaction is widely exploited in various assays
such as ELISA, Western blotting, immunohistochemistry, and affinity chromatography.[1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3340040#biotin-dadoo-tfa-in-bioconjugation-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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